N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-methoxyacetamide
• InChI: InChI=1S/C14H17NO3/c1-10(15-14(16)9-17-2)7-12-8-11-5-3-4-6-13(11)18-12/h3-6,8,10H,7,9H2,1-2H3,(H,15,16)
• InChI Key: ALWZLKQVTDNSDA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)COC
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

“N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide” is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. Benzofuran compounds, such as this one, are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds have attracted significant attention from chemical and pharmaceutical researchers worldwide, making them potential natural drug lead compounds. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. This compound has been shown to exhibit remarkable adaptability in forming one-dimensional motifs with various assembling partners, demonstrating its versatility in molecular recognition.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions, leading to the synthesis of bioisosteres with improved physicochemical properties and metabolic stability. Benzofuran substituted chalcone compounds are also important anticancer drug research directions in recent years.

Scientific Research Applications

Synthesis and Chemical Reactivity

• A new reagent for the synthesis of the α,β-unsaturated N-methoxy-N-methyl-amide structural unit has been developed, indicating the potential for creating derivatives of benzofuran compounds with specific functionalities. This method could aid in the synthesis of compounds related to "N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide" for various applications (Beedimane Narayana Manjunath et al., 2006).

Pharmacological Applications

• Research into the pharmacological characterization of novel compounds indicates the importance of benzofuran derivatives in understanding receptor interactions, highlighting the broader relevance of such compounds in designing receptor-specific drugs (S. Grimwood et al., 2011).

Antitumor Agents

• A study on dihydrobenzofuran lignans and related compounds as potential antitumor agents that inhibit tubulin polymerization emphasizes the therapeutic potential of benzofuran derivatives in cancer treatment. This research suggests that derivatives of "this compound" might possess similar antitumor properties (L. Pieters et al., 1999).

Antifungal and Antimicrobial Activity

• The study of hydroxy-and methoxy-2-phenyl benzofurans for their antifungal activity indicates the potential for benzofuran derivatives to serve as bases for developing antifungal agents. The specific functional groups and structural motifs within the benzofuran framework play a crucial role in determining their bioactivity (G. A. Carter et al., 1978).

Mechanism of Action

Target of Action

Related benzofuran derivatives have been reported to interact with various targets, including monoamine transporters and GlcN6P synthase . These targets play crucial roles in neurotransmission and metabolic processes, respectively.

Mode of Action

It’s known that benzofuran derivatives can act as substrate-type releasers at dopamine transporters (dat), norepinephrine transporters (net), and serotonin transporters (sert) with nanomolar potencies . This suggests that N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-methoxyacetamide might interact with its targets to modulate neurotransmission.

Biochemical Pathways

Related compounds have been shown to influence the mapk and akt/mtor signaling pathways . These pathways are involved in various cellular processes, including cell growth, proliferation, and survival.

Pharmacokinetics

Related benzofuran derivatives have been involved in various chemical reactions, leading to the synthesis of bioisosteres with improved physicochemical properties and metabolic stability.

Result of Action

Related benzofuran derivatives have been reported to exhibit antimicrobial and antioxidant activities . Additionally, some substituted benzofurans have shown significant cell growth inhibitory effects in different types of cancer cells .

Safety and Hazards

The specific safety and hazards associated with “N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide” were not found in the search results. It’s important to note that while benzofuran compounds have shown potential therapeutic applications, they should be handled with care and used for research purposes only.

Future Directions

Benzofuran compounds have attracted significant attention from chemical and pharmaceutical researchers worldwide, making them potential natural drug lead compounds. Future research will likely continue to explore the therapeutic potential of these compounds, including “N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide”, in treating various diseases.